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Compound of Interest

Compound Name:
3-Methyl-4-

(trifluoromethoxy)aniline

Cat. No.: B168890 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methyl-4-(trifluoromethoxy)aniline was

not available in the conducted searches. The following information is based on general best

practices for the disposal of hazardous aniline compounds and data from structurally similar

chemicals. Researchers, scientists, and drug development professionals must obtain the

specific SDS from the manufacturer and consult with their institution's Environmental Health

and Safety (EHS) department before handling or disposing of this chemical.

The proper disposal of 3-Methyl-4-(trifluoromethoxy)aniline is critical for ensuring laboratory

safety, environmental protection, and regulatory compliance. Due to its chemical nature as a

halogenated aniline, it should be treated as hazardous waste.

Immediate Safety and Handling Precautions
Based on data for analogous compounds, 3-Methyl-4-(trifluoromethoxy)aniline is likely to be

harmful if swallowed, in contact with skin, or inhaled.[1] It may also cause skin and eye

irritation.[2][3] Therefore, stringent safety measures are required during handling and disposal.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles or a face shield.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b168890?utm_src=pdf-interest
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2339603&productDescription=4-METHL-3-%28TRIFLROMETHL%29ANI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263800010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2339603&productDescription=4-METHL-3-%28TRIFLROMETHL%29ANI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A fully buttoned lab coat is mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical

fume hood.[4] If exposure limits are exceeded, a NIOSH/MSHA approved respirator may be

necessary.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of halogenated organic compounds is typically high-

temperature incineration by a licensed chemical waste management company.[5]

Waste Collection:

Collect waste 3-Methyl-4-(trifluoromethoxy)aniline in its original container or a

compatible, properly labeled, and tightly sealed container.[6]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "3-Methyl-4-(trifluoromethoxy)aniline".

Attach a completed hazardous waste tag as required by your institution, detailing the

contents and associated hazards.[4]

Storage Pending Disposal:

Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous

waste storage area.[1]

Ensure the storage area is secure and away from incompatible materials such as strong

oxidizing agents.[3]

Contaminated Materials:
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Dispose of any contaminated materials, such as PPE, absorbent pads, or glassware, as

hazardous waste in the same manner as the chemical itself.[7]

Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and collect it into a

suitable, closed container for disposal.[8]

Decontaminate the spill area according to your laboratory's standard operating

procedures.

Summary of Data for Structurally Similar
Compounds
The following table summarizes quantitative data from safety data sheets of structurally related

compounds. This information is for context and should not be considered representative of 3-
Methyl-4-(trifluoromethoxy)aniline.
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Property
4-Methyl-3-
(trifluoromethy
l)aniline[2]

2-Methyl-4-
(trifluorometho
xy)aniline[9]

4-
(Trifluorometh
oxy)aniline[10]

3-Methyl-4-
(trifluoromethy
l)aniline[11]

Molecular

Formula
C₈H₈F₃N C₈H₈F₃NO C₇H₆F₃NO C₈H₈F₃N

Molecular Weight 175.15 g/mol Not Specified 177.13 g/mol 175.15 g/mol

Physical State Liquid Not Specified Not Specified Not Specified

Boiling Point 204 °C / 399.2 °F Not Specified Not Specified Not Specified

Flash Point 102 °C / 215.6 °F Not Specified Not Specified Not Specified

Acute Toxicity

(Oral)
Not Specified Category 4

Category 3

(Toxic if

swallowed)

Category 3

(Toxic if

swallowed)

Acute Toxicity

(Dermal)
Not Specified Category 3

Category 2 (Fatal

in contact with

skin)

Not Specified

Skin Irritation
Causes skin

irritation
Category 2

Causes skin

irritation
Not Specified

Eye Irritation Not Specified Category 2
Causes serious

eye damage

Causes serious

eye irritation

Disposal Workflow
The following diagram illustrates a generalized workflow for the disposal of hazardous chemical

waste in a laboratory setting.
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Waste Generation & Collection

Labeling & Documentation

Storage & Disposal
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(e.g., 3-Methyl-4-(trifluoromethoxy)aniline)
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Leak-Proof Container

Collect Waste in
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When Not in Use

Label Container with
'Hazardous Waste' & Chemical Name

Complete & Attach
Institution-Specific Waste Tag

Store in Designated,
Secure Waste Area

Submit Pickup Request to
EHS or Waste Management

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: General workflow for hazardous chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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